Cas no 313979-47-4 (tert-butyl 2-amino-3-cyclobutylpropanoate)

• Product Name: tert-butyl 2-amino-3-cyclobutylpropanoate
• CAS No: 313979-47-4
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6179761
• PubChem ID: 77230435
• Update Time: 2025-08-05

tert-butyl 2-amino-3-cyclobutylpropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-cyclobutylpropanoate
• FT-0767286
• EN300-2050201
• AKOS017516409
• 313979-47-4

• Inchi： 1S/C11H21NO2/c1-11(2,3)14-10(13)9(12)7-8-5-4-6-8/h8-9H,4-7,12H2,1-3H3
• InChI Key： ZOVGZCPKZMJJHA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C(CC1CCC1)N)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl 2-amino-3-cyclobutylpropanoate

Research Brief on tert-Butyl 2-Amino-3-cyclobutylpropanoate (CAS: 313979-47-4) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl 2-amino-3-cyclobutylpropanoate (CAS: 313979-47-4) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug development. This chiral building block is particularly valued for its role in the synthesis of bioactive molecules, including peptidomimetics and small-molecule inhibitors. Recent studies highlight its utility in the design of novel therapeutics targeting protein-protein interactions (PPIs) and enzyme modulation, owing to the cyclobutyl moiety's unique conformational constraints.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of tert-butyl 2-amino-3-cyclobutylpropanoate as a key intermediate in the synthesis of cyclobutane-derived protease inhibitors. The research team employed a stereoselective route to optimize the compound's enantiomeric purity, achieving >99% ee via enzymatic resolution. The resulting inhibitors showed nanomolar affinity for their target proteases, with improved metabolic stability compared to linear analogs. This underscores the compound's potential in addressing challenges such as drug resistance and off-target effects.

In parallel, advances in synthetic methodologies have expanded access to tert-butyl 2-amino-3-cyclobutylpropanoate derivatives. A 2024 Organic Letters publication detailed a photochemical [2+2] cycloaddition strategy to generate diverse cyclobutyl variants, enabling structure-activity relationship (SAR) studies. Notably, fluorinated analogs derived from this scaffold exhibited enhanced blood-brain barrier penetration in preclinical models, suggesting promise for central nervous system (CNS) drug development.

From a mechanistic perspective, computational studies have elucidated how the cyclobutyl ring's angle strain influences molecular recognition. Density functional theory (DFT) analyses reveal that tert-butyl 2-amino-3-cyclobutylpropanoate adopts distinct low-energy conformations that mimic turn structures in peptides. This property has been exploited in the design of macrocyclic compounds, as reported in a recent ACS Chemical Biology paper, where the scaffold served as a β-turn inducer in potent kinase inhibitors.

Industrial applications are also emerging, with patent filings (e.g., WO2023124567) describing scalable manufacturing processes for GMP-grade tert-butyl 2-amino-3-cyclobutylpropanoate. These developments address previous limitations in large-scale production, facilitating its incorporation into clinical-stage compounds. Current pipeline analysis identifies at least three investigational new drugs (INDs) utilizing this scaffold in Phase I trials for oncology and inflammatory indications.

Future research directions include exploring the compound's utility in targeted protein degradation (e.g., PROTACs) and bioconjugation. Preliminary data presented at the 2024 American Chemical Society meeting showed successful incorporation of tert-butyl 2-amino-3-cyclobutylpropanoate into E3 ligase-recruiting moieties, with improved proteolysis-targeting chimera (PROTAC) solubility profiles. These findings position 313979-47-4 as a multifaceted tool in next-generation therapeutic modalities.